Cas no 879044-24-3 (1-3-(4-chlorophenoxy)propyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 1-3-(4-chlorophenoxy)propyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 879044-24-3
• MF: C₂₀H₂₀ClNO₄
• MW: 373.830104827881
• CID: 5437472
• PubChem ID: 6499620
• Update Time: 2025-06-26

1-3-(4-chlorophenoxy)propyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-chlorophenoxy)propyl)-3-hydroxy-3-(2-oxopropyl)indolin-2-one
• 1-[3-(4-chlorophenoxy)propyl]-3-hydroxy-3-(2-oxopropyl)indol-2-one
• AKOS016162533
• F3190-0057
• 1-[3-(4-chlorophenoxy)propyl]-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• 879044-24-3
• VU0512978-1
• AKOS000739219
• 1-[3-(4-Chlorophenoxy)propyl]-1,3-dihydro-3-hydroxy-3-(2-oxopropyl)-2H-indol-2-one
• 1-3-(4-chlorophenoxy)propyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C20H20ClNO4/c1-14(23)13-20(25)17-5-2-3-6-18(17)22(19(20)24)11-4-12-26-16-9-7-15(21)8-10-16/h2-3,5-10,25H,4,11-13H2,1H3
• InChI Key： XLBOTCNMVSANRX-UHFFFAOYSA-N
• SMILES： N1(CCCOC2=CC=C(Cl)C=C2)C2=C(C=CC=C2)C(O)(CC(=O)C)C1=O

Computed Properties

• Exact Mass: 373.1080858g/mol
• Monoisotopic Mass: 373.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 632.3±55.0 °C(Predicted)
• pka: 11.12±0.20(Predicted)

Additional information on 1-3-(4-chlorophenoxy)propyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

1-3-(4-Chlorophenoxy)propyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

The compound 1-3-(4-chlorophenoxy)propyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 879044-24-3) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a fused bicyclic system, which includes an indole ring and a ketone group, along with substituents that enhance its pharmacological properties.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The presence of the 4-chlorophenoxypropyl group in this compound introduces steric and electronic effects that can influence its interaction with biological targets. Additionally, the hydroxy and 2-oxopropyl substituents contribute to the molecule's solubility, stability, and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential as a modulator of cellular signaling pathways. Preclinical studies have demonstrated that 1-3-(4-chlorophenoxy)propyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one exhibits selective binding affinity for certain G-protein coupled receptors (GPCRs), which are critical mediators of cellular communication. This property suggests that it could be developed into a potent agonist or antagonist for therapeutic interventions targeting conditions such as inflammation, pain, and neurodegenerative diseases.

Furthermore, the compound's unique structure allows for extensive chemical modification, enabling researchers to explore its pharmacokinetic profile and optimize its efficacy. For instance, modifications to the chlorophenoxypropyl group could enhance its lipophilicity, while adjustments to the hydroxy group might improve its metabolic stability. These findings underscore the versatility of this compound as a scaffold for drug design.

In terms of synthesis, the compound can be prepared through a multi-step organic synthesis process involving coupling reactions, oxidation steps, and cyclization. The use of advanced catalytic systems has facilitated the efficient construction of the indole ring system and its substituents. Researchers have also employed computational chemistry tools to predict the compound's behavior in various biological systems, further aiding in its optimization.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These methods provide critical insights into the molecule's stereochemistry and dynamic behavior, ensuring that it meets rigorous quality standards for preclinical testing.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 1-3-(4-chlorophenoxy)propyl-3-hydroxy-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one into a clinically relevant drug candidate. Its ability to modulate key biological pathways positions it as a valuable asset in the quest for innovative treatments for complex diseases.